![molecular formula C21H20N2O6 B4009636 N-(3-hydroxy-4-methoxyphenyl)-1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-5-isoindolinecarboxamide](/img/structure/B4009636.png)
N-(3-hydroxy-4-methoxyphenyl)-1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-5-isoindolinecarboxamide
Description
Synthesis Analysis
The synthesis of derivatives related to the given compound often involves condensation reactions, O-alkylation, and the use of various spectroscopic techniques for characterization. For instance, the synthesis of N-(3-hydroxyphenyl) benzamide derivatives, which share a structural resemblance, was achieved through the condensation of 3-hydroxyaniline with benzoyl chloride in an aqueous medium, followed by O-alkylation with different alkyl halides (Abbasi et al., 2014). These methodologies highlight the approaches that can be adapted for synthesizing complex molecules, including our compound of interest.
Molecular Structure Analysis
The analysis of molecular structures often employs techniques such as X-ray diffraction, IR spectroscopy, and quantum chemical computation. For example, a study on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide demonstrated the use of X-ray single crystal diffraction technique and DFT calculations to analyze its structure, indicating the applicability of these methods for detailed molecular structure analysis (Demir et al., 2015).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds can be explored through various experimental and computational methods. The synthesis process itself, as seen in the creation of isoindoline and isoindolenine derivatives, reveals the chemical reactivity through steps such as regiospecific O-methylation and NH-deprotonation, followed by N-methylation and CH-deprotonation (Clemens & Kreher, 1993).
properties
IUPAC Name |
N-(3-hydroxy-4-methoxyphenyl)-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6/c1-28-18-7-5-13(10-17(18)24)22-19(25)12-4-6-15-16(9-12)21(27)23(20(15)26)11-14-3-2-8-29-14/h4-7,9-10,14,24H,2-3,8,11H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSDDYJLYLSUKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4CCCO4)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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